2-Phenyl-1-(pyridin-3-yl)propan-1-one

• CAS No.: 62144-15-4
• Molecular Formula: C14H13NO
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 2-phenyl-1-pyridin-3-ylpropan-1-one
• InChI: InChI=1S/C14H13NO/c1-11(12-6-3-2-4-7-12)14(16)13-8-5-9-15-10-13/h2-11H,1H3
• InChI Key: QVRFVDJUZAGRBB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)C(=O)C2=CN=CC=C2

Description

2-Phenyl-1-(pyridin-3-yl)propan-1-one is a useful research compound. Its molecular formula is C14H13NO and its molecular weight is 211.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred and cooled (0° C.) solution of 70 parts of 2-phenyl-1-(3-pyridinyl)ethanone in 225 parts of N,N-dimethylformamide were added dropwise 46.9 parts of 2-methyl-2-propanol, potassium salt under nitrogen atmosphere. Upon complete addition, stirring was continued for 30 minutes at 0° C. The reaction mixture was allowed to reach room temperature and 70 parts of iodomethane were added. The reaction mixture was allowed to stand at room temperature for 8 hours. The mixture was poured into water and the product was extracted with 1,1'-oxybisethane. The extract was washed with water, dried, filtered and evaporated to dry, yielding 30 parts (40%) of 2-phenyl-1-(3-pyridinyl)-1-propanone as a residue (intermediate 8).